
Technical Whitepaper: 1-(3-Chloro-5-
nitropyridin-2-yl)ethanone

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-(3-Chloro-5-nitropyridin-2-

yl)ethanone

Cat. No.: B12998315

Get Quote

A Versatile Scaffold for Fused-Ring Heterocycle
Synthesis
Executive Summary & Identification
1-(3-Chloro-5-nitropyridin-2-yl)ethanone is a highly functionalized pyridine derivative

characterized by the presence of three orthogonal reactive handles: an acetyl group at the C2

position, a chloro substituent at C3, and a nitro group at C5. This specific substitution pattern

makes it a "linchpin" intermediate for the rapid assembly of fused bicyclic systems, particularly

pyrazolo[3,4-b]pyridines and pyrido[2,3-d]pyrimidines, which are privileged scaffolds in kinase

inhibitor discovery.
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Property Data

Chemical Name 1-(3-Chloro-5-nitropyridin-2-yl)ethanone

CAS Number 1071691-14-9

Molecular Formula

C

H

ClN

O

Molecular Weight 200.58 g/mol

Appearance Pale yellow to light brown solid

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

SMILES CC(=O)c1nc(cn(c1Cl)[O-])

InChIKey
Predicted:[1] UJXXBJRNTFTYRK-

UHFFFAOYSA-N (Isomer dependent)

Synthetic Pathways
The synthesis of CAS 1071691-14-9 typically requires the installation of the acetyl group onto a

pre-functionalized pyridine core. The most robust industrial route involves a Stille Coupling or a

Grignard Addition to a nitrile precursor.

Route A: Stille Coupling (Palladium-Catalyzed)
This route is preferred for maintaining regioselectivity and avoiding harsh conditions that might

affect the nitro group.

Starting Material: 2,3-Dichloro-5-nitropyridine (CAS 22280-60-0) or 2-Bromo-3-chloro-5-

nitropyridine.

Reagent: Tributyl(1-ethoxyvinyl)tin (CAS 97674-02-7).
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Catalyst: Pd(PPh

)

or PdCl

(PPh

)

.

Mechanism:

Step 1: Pd-catalyzed cross-coupling replaces the C2-halogen with the 1-ethoxyvinyl group

(masked ketone).

Step 2: Acidic hydrolysis (HCl/H

O) unmasks the enol ether to reveal the acetyl group.

Route B: Grignard Addition (Nitrile Route)
Starting Material: 3-Chloro-5-nitropyridine-2-carbonitrile.

Reagent: Methylmagnesium bromide (MeMgBr) (controlled addition at low temp).

Mechanism: Nucleophilic attack of the methyl anion on the nitrile carbon, followed by acidic

hydrolysis of the imine intermediate. Note: This route carries a risk of side reactions at the

nitro group (reduction/addition) if temperature is not strictly controlled (-78°C).

Synthesis Workflow Diagram

2,3-Dichloro-5-nitropyridine
(Precursor)

Intermediate:
2-(1-Ethoxyvinyl)-3-chloro-5-nitropyridine

Stille Coupling

Tributyl(1-ethoxyvinyl)tin
Pd(PPh3)4, Toluene, Reflux

TARGET:
1-(3-Chloro-5-nitropyridin-2-yl)ethanone

(CAS 1071691-14-9)

Unmasking

Acidic Hydrolysis
(HCl / H2O)
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Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis route via Stille coupling, ensuring regioselective

installation of the acetyl group.

Reactivity & Mechanistic Applications
The core value of CAS 1071691-14-9 lies in its "3-Point Diversity" potential. Each functional

group allows for orthogonal chemical transformations, enabling the construction of libraries

around the pyridine core.

A. Cyclization to Pyrazolo[3,4-b]pyridines
This is the primary application in drug discovery. The proximity of the C2-Acetyl and C3-Chloro

groups allows for a cascade reaction with hydrazines.

Mechanism:

Condensation: Hydrazine attacks the C2-ketone to form a hydrazone.

S

Ar Cyclization: The nucleophilic nitrogen of the hydrazone attacks the C3 position,
displacing the chloro group (activated by the electron-withdrawing acetyl and nitro groups).

Result: Formation of the 1H-pyrazolo[3,4-b]pyridine core.

B. Nitro Group Reduction & Derivatization
The C5-Nitro group is stable during the cyclization described above. Post-cyclization, it can be

reduced (Fe/NH

Cl or H

/Pd-C) to an amine (C5-NH

).

Utility: The resulting amine serves as a handle for amide coupling, urea formation, or further

cross-coupling (Buchwald-Hartwig), expanding the SAR (Structure-Activity Relationship) at
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the "solvent-front" region of the binding pocket.

Reactivity Map
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Figure 2: Divergent synthesis pathways originating from the core scaffold.

Safety & Handling Protocols
As a nitro-substituted pyridine with a halogen, this compound should be treated as a potential

health hazard.

Hazard Classification:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Handling:

Engineering Controls: Use only in a chemical fume hood.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent

hydrolysis or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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